Cas no 104959-27-5 (Indole-d6)

• Product Name: Indole-d6
• CAS No: 104959-27-5
• MF: C₈H₇N
• MW: 123.184851884842
• CID: 1063437
• PubChem ID: 10772970
• Update Time: 2025-04-20

Indole-d6 Chemical and Physical Properties

Names and Identifiers

• Indole-d6
• INDOLE-D7
• 2,3,4,5,6,7-Hexadeuterio-1H-indole
• 104959-27-5
• DB-265288
• 1-Azaindene-d6
• 1H-Indole-d6
• SCHEMBL12260639
• HY-W001132S
• CS-0312590
• (2,3,4,5,6,7-?H?)-1H-indole

• Inchi： 1S/C8H7N/c1-2-4-8-7(3-1)5-6-9-8/h1-6,9H/i1D,2D,3D,4D,5D,6D
• InChI Key： SIKJAQJRHWYJAI-MZWXYZOWSA-N
• SMILES： N1C([2H])=C([2H])C2C([2H])=C([2H])C([2H])=C([2H])C1=2

Computed Properties

• Exact Mass: 123.095509703g/mol
• Monoisotopic Mass: 123.095509703g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 15.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles